Cas no 412320-72-0 (1-(4-Methyl-1,2,3,6-tetrahydropyridin-5-yl)ethanone)

412320-72-0 structure
Product name:1-(4-Methyl-1,2,3,6-tetrahydropyridin-5-yl)ethanone
1-(4-Methyl-1,2,3,6-tetrahydropyridin-5-yl)ethanone Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(1,2,5,6-tetrahydro-4-methyl-3-pyridinyl)- (9CI)
- DB-286840
- ETHANONE, 1-(1,2,5,6-TETRAHYDRO-4-METHYL-3-PYRIDINYL)-
- AKOS006353876
- 412320-72-0
- 1-(4-Methyl-1,2,3,6-tetrahydropyridin-5-yl)ethanone
-
- Inchi: InChI=1S/C8H13NO/c1-6-3-4-9-5-8(6)7(2)10/h9H,3-5H2,1-2H3
- InChI Key: BNTDQOOATSMOPH-UHFFFAOYSA-N
- SMILES: CC1=C(CNCC1)C(=O)C
Computed Properties
- Exact Mass: 139.099714038g/mol
- Monoisotopic Mass: 139.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 29.1Ų
1-(4-Methyl-1,2,3,6-tetrahydropyridin-5-yl)ethanone Related Literature
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Vladimir F. Kuznetsov,Alan J. Lough,Dmitry G. Gusev Chem. Commun., 2002, 2432-2433
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Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
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Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
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Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
412320-72-0 (1-(4-Methyl-1,2,3,6-tetrahydropyridin-5-yl)ethanone) Related Products
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